Cas no 138716-60-6 (2-(2,4-Difluorobenzoyl)-3-(dimethylamino)acrylonitrile)

• Product Name: 2-(2,4-Difluorobenzoyl)-3-(dimethylamino)acrylonitrile
• CAS No: 138716-60-6
• MF: C₁₂H₁₀F₂N₂O
• MW: 236.217409610748
• CID: 207540
• PubChem ID: 2783405
• Update Time: 2025-06-29

2-(2,4-Difluorobenzoyl)-3-(dimethylamino)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Difluorobenzoyl)-3-(dimethylamino)acrylonitrile
• 2-(2,4-Difluorobenzoyl)-3-(dimethylamino)-acrylonitrile
• Benzenepropanenitrile, a-[(dimethylamino)methylene]-2,4-difluoro-b-oxo-
• AKOS025310032
• 138716-60-6
• A807425
• AKOS015853401
• (E)-2-(2,4-difluorobenzoyl)-3-(dimethylamino)prop-2-enenitrile
• 2-[(Dimethylamino)methylene]-3-(2,4-difluorophenyl)-3-oxo-propanenitrile
• 2-(2,4-difluorobenzoyl)-3-(dimethylamino)prop-2-enenitrile
• (E)-2-(2,4-difluorobenzoyl)-3-(dimethylamino)acrylonitrile
• Benzenepropanenitrile, alpha-[(dimethylamino)methylene]-2,4-difluoro-beta-oxo-

• MDL： MFCD06246880
• Inchi： 1S/C12H10F2N2O/c1-16(2)7-8(6-15)12(17)10-4-3-9(13)5-11(10)14/h3-5,7H,1-2H3/b8-7+
• InChI Key： LBVXYAHPDWCZGR-BQYQJAHWSA-N
• SMILES： FC1C=C(C=CC=1C(/C(/C#N)=C/N(C)C)=O)F

Computed Properties

• Exact Mass: 236.07600
• Monoisotopic Mass: 236.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.246
• Boiling Point: 411.4°Cat760mmHg
• Flash Point: 202.6°C
• Refractive Index: 1.527
• PSA: 44.10000
• LogP: 2.11658

2-(2,4-Difluorobenzoyl)-3-(dimethylamino)acrylonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(2,4-Difluorobenzoyl)-3-(dimethylamino)acrylonitrile

Introduction to 2-(2,4-Difluorobenzoyl)-3-(dimethylamino)acrylonitrile (CAS No. 138716-60-6)

2-(2,4-Difluorobenzoyl)-3-(dimethylamino)acrylonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 138716-60-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a bifluorinated benzoyl group and a dimethylamino-substituted acrylonitrile moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular structure of 2-(2,4-Difluorobenzoyl)-3-(dimethylamino)acrylonitrile consists of a benzene ring substituted with two fluorine atoms at the 2- and 4-positions, connected to a carbonyl group. This aromatic system is further functionalized with an acrylonitrile group at the 3-position, which is also linked to a dimethylamino group. Such a configuration imparts distinct reactivity and electronic characteristics, making it a versatile building block for medicinal chemists and polymer scientists.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. The presence of two fluorine atoms in 2-(2,4-Difluorobenzoyl)-3-(dimethylamino)acrylonitrile contributes to these desirable properties, making it an attractive candidate for drug development. Specifically, fluorine substitution at the para positions of the benzene ring can significantly influence the pharmacokinetic profile of drug candidates by affecting their solubility, permeability, and metabolic degradation.

The dimethylamino group in the compound's structure further enhances its potential as a pharmacophore. This amine functionality is known for its ability to increase the basicity of molecules, which can be crucial for interactions with acidic or polar biological targets. Additionally, the acrylonitrile moiety provides a site for further chemical modification through reactions such as Michael additions, condensations, or polymerizations. These reactivities make 2-(2,4-Difluorobenzoyl)-3-(dimethylamino)acrylonitrile a valuable intermediate in constructing complex molecular architectures.

Recent studies have highlighted the utility of this compound in the synthesis of novel therapeutic agents. For instance, researchers have explored its use in generating derivatives with potential applications in oncology and anti-inflammatory treatments. The bifluorinated benzoyl group has been shown to enhance binding interactions with enzymes such as kinases and proteases, which are often targeted in cancer therapies. Meanwhile, the dimethylamino-acrylonitrile combination allows for modifications that can fine-tune solubility and bioavailability.

In materials science, 2-(2,4-Difluorobenzoyl)-3-(dimethylamino)acrylonitrile has been investigated for its role in creating advanced polymers and coatings. The acrylonitrile group's ability to undergo polymerization reactions makes it suitable for forming cross-linked networks with tailored mechanical and thermal properties. These materials find applications in electronics, where their stability and electronic characteristics are particularly advantageous. Furthermore, the fluorinated aromatic ring contributes to hydrophobicity and chemical resistance, enhancing the durability of polymer-based products.

The synthesis of 2-(2,4-Difluorobenzoyl)-3-(dimethylamino)acrylonitrile typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce fluorine atoms into the benzene ring followed by condensation or coupling reactions to attach the carbonyl and acrylonitrile groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

From an industrial perspective, optimizing the synthesis of 138716-60-6 is crucial for meeting growing demand in pharmaceutical applications. Continuous flow chemistry has emerged as a promising approach for improving yield and reducing reaction times while maintaining high purity standards. Such innovations are essential for ensuring cost-effective production without compromising quality.

The safety profile of 2-(2,4-Difluorobenzoyl)-3-(dimethylamino)acrylonitrile is another critical consideration during its handling and application. While not classified as hazardous under standard conditions, proper precautions must be taken to prevent exposure through inhalation or skin contact. Standard laboratory practices such as wearing personal protective equipment (PPE) and working in well-ventilated areas are recommended when handling this compound.

Future research directions may explore novel derivatives of 138716-60-6 with enhanced functionalities or improved bioavailability profiles. Computational modeling techniques can play a significant role in predicting structural modifications that could yield more effective therapeutic agents or advanced materials. Collaborative efforts between academia and industry will be essential to translate these findings into practical applications.

In conclusion, 138716-60-6 represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable tool for drug discovery and material innovation. As research continues to uncover new possibilities for this molecule, 138716-60-6 is poised to remain at the forefront of scientific exploration.